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Introduction
AP20187 is a synthetic, cell-permeable small molecule widely utilized as a chemical inducer of

dimerization (CID).[1] It functions as a bivalent ligand designed to bind with high specificity to

engineered proteins containing a modified FK506-binding protein (FKBP) domain.[2][3] This

induced dimerization provides a powerful tool for the precise temporal and dose-dependent

control of various cellular processes, including signal transduction, gene expression, and

apoptosis.[4][5] This guide offers an in-depth overview of the AP20187 system, its mechanism

of action, experimental protocols, and key quantitative data to facilitate its application in

research and drug development.

Core Mechanism of Action
The AP20187 system relies on the specific interaction between AP20187 and a mutant version

of the human FKBP12 protein. The key components are:

AP20187 (B/B Homodimerizer): A synthetic dimeric ligand.[4]

Engineered FKBP Domain (FKBPF36V or DmrB): A modified FKBP domain where a single

amino acid substitution (phenylalanine to valine at position 36) has been introduced.[2][3]

This mutation significantly reduces the domain's affinity for endogenous FKBP ligands while

enhancing its binding to AP20187.[3]
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When introduced to cells expressing fusion proteins containing the FKBPF36V (DmrB) domain,

AP20187 acts as a molecular bridge, bringing two of these fusion proteins into close proximity

and inducing their dimerization.[3][6] This dimerization event can be engineered to trigger a

variety of downstream biological events, depending on the nature of the fusion partner protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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